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Executive Summary

Cyclopenin (C17H14aN20:s3) is a benzodiazepine alkaloid primarily isolated from Penicillium
cyclopium and Penicillium viridicatum. It represents a unique class of fungal secondary
metabolites characterized by a diazepine ring fused to a quinoline-like system, featuring a
labile epoxide bridge. Cyclopenin is scientifically significant due to its specific enzymatic
rearrangement into viridicatin, catalyzed by the enzyme cyclopenase, and its biological profile
as an acetylcholinesterase (AChE) inhibitor and phytotoxin. This guide details its structural
parameters, biosynthetic origin, chemical reactivity, and isolation protocols.

Chemical Architecture
Structural Identification

Cyclopenin is a benzodiazepine derivative. Its core structure consists of a seven-membered
diazepine ring fused to a benzene ring. A defining feature is the epoxide group at the 3,10-
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position (in some numbering systems) or bridging the diazepine ring, which confers significant
chemical reactivity.

Property Data
3S,4R)-4-methyl-3-phenyl-3,4-epoxy-1,4-

UPAC Name (benzod)iazepine)-/Z,SZionZ (Repr:.)se:tative)

Molecular Formula C17H14N20s3

Molecular Weight 294.30 g/mol

CAS Number 20007-87-8

St hemist Typically isolated as the (-)-isomer (trans-
ereochemistr
Y epoxide configuration).

Soluble in DMSO, CHCIs, EtOAc; sparingly

Solubilit
y soluble in water.

Melting Point 183-184 °C

Key Functional Moieties

o Benzodiazepine Core: Provides the scaffold for interaction with GABAergic and cholinergic

systems.

o Epoxide Ring: A high-energy three-membered ring responsible for the molecule's instability
in acidic/basic conditions and its enzymatic rearrangement.

» N-Methyl Amide: Contributes to the molecule's lipophilicity and membrane permeability.

Biosynthetic Pathway[1][2][3]

The biosynthesis of Cyclopenin is a non-ribosomal peptide synthesis (NRPS) process
involving the condensation of Anthranilic acid and L-Phenylalanine. The pathway is tightly
regulated in Penicillium species and proceeds through the intermediate Cyclopeptine.

Pathway Logic
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o Condensation: Anthranilic acid and Phenylalanine are condensed by Cyclopeptine
synthetase to form Cyclopeptine.

» Dehydrogenation:Cyclopeptine dehydrogenase introduces a double bond to form
Dehydrocyclopeptine.

o Epoxidation:Dehydrocyclopeptine epoxidase adds the critical oxygen atom, closing the
epoxide ring to yield Cyclopenin.

o Hydroxylation (Downstream): Cyclopenin can be further hydroxylated by Cyclopenin m-
hydroxylase to form Cyclopenol.

Biosynthesis Diagram
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Primary Metabolites
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Caption: Enzymatic biosynthesis of Cyclopenin from primary amino acid precursors in
Penicillium cyclopium.

Chemical Reactivity: The Cyclopenase
Rearrangement

A defining property of Cyclopenin is its facile rearrangement into Viridicatin. This reaction can
be catalyzed chemically (acid/base) or biologically by the enzyme Cyclopenase.

Mechanism

The reaction involves the opening of the epoxide ring followed by a ring contraction of the
seven-membered diazepine to a six-membered quinoline system. This transformation is
accompanied by the extrusion of carbon dioxide (COz) and methylamine (MeNHz2).

Reaction Equation:

Rearrangement Logic Diagram

. . Viridicatin
Cyclopenase Ring Contraction (Quinoline Alkaloid)

| S |
Cyclopenin (or Acid/Base) >} Ring Opening & |
(Benzodiazepine Epoxide) I Acyl Migration ! Elimination
___________ CO2 + Methylamine

Click to download full resolution via product page

Caption: Conversion of Cyclopenin to Viridicatin via enzymatic ring contraction and
elimination.[1][2][3][41[51[6][71[8][9][10][11]

Isolation & Purification Protocol

This protocol is designed for the isolation of Cyclopenin from Penicillium cyclopium liquid
cultures.

Fermentation
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 Inoculation: Inoculate P. cyclopium spores into Czapek-Dox broth supplemented with 0.5%
yeast extract.

 Incubation: Incubate at 24—-26°C for 10-14 days in static surface culture (mat formation is
critical for alkaloid production).

Extraction Workflow

o Separation: Separate the mycelial mat from the culture broth by filtration.

o Note: Cyclopenin is often excreted into the medium but substantial amounts remain in the
mycelium.

e Broth Extraction:
o Adjust broth pH to 6.0.
o Extract with Ethyl Acetate (EtOAc) (3 x 500 mL per Liter broth).

o Combine organic layers, dry over anhydrous NazSOas, and concentrate in vacuo to yield
crude extract A.

o Mycelial Extraction:
o Macerate mycelium in MeOH/Acetone (1:1).
o Filter and evaporate solvent. Partition residue between water and EtOAc.

o Concentrate EtOAc layer to yield crude extract B.

Purification (Bioguided Fractionation)

e Column Chromatography:
o Stationary Phase: Silica Gel 60 (230-400 mesh).

o Mobile Phase Gradient: CHCIlz — CHCIs:MeOH (95:5).
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» Fraction Analysis: Monitor fractions via TLC (Visualize with Dragendorff's reagent;
Cyclopenin appears as an orange spot).

» Final Polish (HPLC):

(¢]

Column: C18 Reverse Phase (e.g., Phenomenex Luna, 5um).

[¢]

Solvent System: Acetonitrile:Water (40:60) isocratic flow.

Detection: UV at 254 nm.

[¢]

[e]

Target: Collect peak corresponding to Cyclopenin (Retention time varies by system;
confirm with standard).

Analytical Profile

Researchers should verify the identity of isolated Cyclopenin using the following characteristic
signals.

Mass Spectrometry (EI-MS)

e Molecular lon [M]+: m/z 294

o Key Fragments:
o m/z 237 (Loss of methyl isocyanate/fragmentation of diazepine ring)
o m/z 118 (Indole/Quinoline fragments)

o m/z 77 (Phenyl group)

Nuclear Magnetic Resonance (NMR)

Values are representative for Cyclopenin in CDCls.
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. Approx.[11][12][13] Lo
Nucleus Functional Group . Multiplicity
[14] Shift (& ppm)

H N-CHs 3.20-3.35 Singlet

Doublet/Singlet

H Epoxide H (H-3/H-10) 3.80 -4.50 (depends on
stereochem)

H Aromatic Protons 7.20-7.80 Multiplets (9H total)

13C Amide Carbonyls 165.0 -170.0 Singlet

13C Epoxide Carbons 60.0 - 65.0 Singlet

13C N-Methyl 30.0-35.0 Singlet

Biological Properties & Toxicity
Pharmacological Activity

e AChE Inhibition: Cyclopenin acts as a reversible inhibitor of acetylcholinesterase (AChE)
with an 1Cso of approximately 2.04 uM. This suggests potential (though limited) relevance in
neuropharmacology research.

» Antimicrobial: Exhibits weak to moderate activity against Gram-negative bacteria (E. coli)
and some fungi.

Toxicity
» Phytotoxicity: Cyclopenin causes necrosis in plant leaves, likely due to the disruption of

membrane integrity or interference with auxin signaling.

e Mycotoxin Status: While not as potent as aflatoxins, it is considered a tremorgenic mycotoxin
in high concentrations. Handling requires standard PPE (gloves, fume hood) to prevent
inhalation of lyophilized powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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